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Compound of Interest

Compound Name: AMPK activator 9

Cat. No.: B12396813

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of AMPK Activator 9, a potent tool for research in

metabolic diseases, oncology, and cellular stress responses. This guide includes key

specifications, application notes, and detailed experimental protocols to facilitate its use in a

laboratory setting.

Product Specifications
AMPK Activator 9, also referred to as ZM-6, is a potent, cell-permeable activator of AMP-

activated protein kinase (AMPK). It demonstrates high specificity for the α2β1γ1 isoform of

AMPK. The following table summarizes its key quantitative properties.
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Property Value Reference

Product Name AMPK Activator 9 N/A

Synonym(s) ZM-6
MedchemExpress,

Immunomart, Biovalley

CAS Number 1858204-23-5 MedchemExpress

Molecular Formula C₃₁H₂₈F₄N₄O₄ MedchemExpress

Molecular Weight 596.57 g/mol MedchemExpress

EC₅₀ (AMPK α2β1γ1) 1.1 µM MedchemExpress

Purity ≥98% (HPLC) Typical vendor specification

Appearance Crystalline solid Typical vendor specification

Solubility 10 mM in DMSO Immunomart

Storage
Store at -20°C for long-term

storage.
MedchemExpress

Application Notes
AMPK is a central regulator of cellular energy homeostasis, making it a key therapeutic target

for a variety of diseases, including type 2 diabetes, obesity, and cancer. AMPK Activator 9
serves as a valuable pharmacological tool to investigate the downstream effects of AMPK

activation in various cellular and in vivo models.

Mechanism of Action:

AMPK is a heterotrimeric enzyme composed of a catalytic α subunit and regulatory β and γ

subunits. It is activated under conditions of cellular energy stress, indicated by an increased

AMP:ATP ratio. This activation involves the phosphorylation of Threonine 172 on the α subunit

by upstream kinases such as LKB1 and CaMKKβ. Activated AMPK works to restore energy

balance by stimulating catabolic pathways that generate ATP (e.g., glucose uptake and fatty

acid oxidation) and inhibiting anabolic pathways that consume ATP (e.g., protein and lipid

synthesis).
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Caption: AMPK Signaling Pathway Activation.
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Key Applications:

Metabolic Disease Research: Investigate the role of AMPK in glucose metabolism, insulin

sensitivity, and lipid metabolism in the context of type 2 diabetes and obesity.

Cancer Biology: Explore the tumor-suppressive effects of AMPK activation, including the

inhibition of cell growth and proliferation, and induction of apoptosis.

Cardiovascular Research: Study the protective effects of AMPK activation in cardiac

ischemia and heart failure models.

Neurobiology: Examine the role of AMPK in neuronal energy homeostasis and its potential

as a therapeutic target in neurodegenerative diseases.

Experimental Protocols
The following are detailed protocols for key experiments to assess the efficacy and mechanism

of action of AMPK Activator 9.

Western Blot Analysis of AMPK Activation
This protocol describes the detection of AMPK activation by measuring the phosphorylation of

the AMPKα subunit at Threonine 172 (Thr172).

Western Blot Workflow

Cell Treatment with
AMPK Activator 9

Cell Lysis Protein Quantification SDS-PAGE Western Transfer Blocking
Primary Antibody Incubation

(pAMPKα Thr172)
Secondary Antibody Incubation Signal Detection Data Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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